Cas no 1261633-77-5 (2-(Trifluoromethyl)naphthalene-4-carboxaldehyde)

• Product Name: 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde
• CAS No: 1261633-77-5
• MF: C₁₂H₇F₃O
• MW: 224.178593873978
• CID: 4935342
• Update Time: 2025-06-11

2-(Trifluoromethyl)naphthalene-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde

• Inchi： 1S/C12H7F3O/c13-12(14,15)10-5-8-3-1-2-4-11(8)9(6-10)7-16/h1-7H
• InChI Key： DSLYKVOUMWQMKJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C2C=CC=CC=2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde

Recent Advances in the Application of 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde (CAS: 1261633-77-5) in Chemical Biology and Pharmaceutical Research

2-(Trifluoromethyl)naphthalene-4-carboxaldehyde (CAS: 1261633-77-5) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and chemical biology. This compound, characterized by the presence of a trifluoromethyl group and an aldehyde functionality on a naphthalene scaffold, serves as a versatile building block for the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors, fluorescent probes, and other pharmacologically active compounds.

One of the key areas of research involving 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde is its role in the design of enzyme inhibitors. The trifluoromethyl group is known to enhance the metabolic stability and binding affinity of small molecules to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cytochrome P450 enzymes, which are critical targets in the treatment of various diseases, including cancer and infectious diseases. The study highlighted the compound's ability to modulate enzyme activity through covalent and non-covalent interactions, making it a promising scaffold for further optimization.

In addition to its applications in enzyme inhibition, 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde has been utilized in the development of fluorescent probes for biological imaging. The naphthalene core provides a rigid structure that is conducive to fluorescence, while the aldehyde group allows for facile conjugation to biomolecules. A recent publication in ACS Chemical Biology described the synthesis of a series of fluorescent probes based on this compound, which were used to visualize cellular processes in real-time. These probes exhibited excellent photostability and selectivity, making them valuable tools for studying dynamic biological systems.

Another emerging application of 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde is in the field of drug delivery. Researchers have exploited its chemical reactivity to create prodrugs that can be activated under specific physiological conditions. For example, a 2022 study in Molecular Pharmaceutics reported the development of a prodrug system that releases an active anticancer agent upon exposure to reactive oxygen species (ROS) in tumor microenvironments. The prodrug was synthesized by conjugating the aldehyde group of 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde to a therapeutic payload, demonstrating the compound's potential in targeted drug delivery.

Despite these promising developments, challenges remain in the widespread adoption of 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde in pharmaceutical applications. Issues such as synthetic scalability, stability under physiological conditions, and potential toxicity need to be addressed. However, ongoing research efforts are focused on overcoming these hurdles, with several patents filed in recent years to protect novel synthetic routes and applications of this compound.

In conclusion, 2-(Trifluoromethyl)naphthalene-4-carboxaldehyde (CAS: 1261633-77-5) represents a valuable chemical entity with diverse applications in chemical biology and pharmaceutical research. Its unique structural features enable the development of enzyme inhibitors, fluorescent probes, and prodrug systems, among other applications. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in drug discovery and development. Future studies should focus on optimizing its properties and expanding its utility in therapeutic and diagnostic applications.